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CAS No.: 903884-71-9
Cat. No.: B10860395
Get Quote
Introduction

Cyclophosphamide is a potent synthetic antineoplastic and immunosuppressive agent
belonging to the nitrogen mustard class of alkylating agents.[1][2][3] It is widely used in cancer
chemotherapy and for treating various autoimmune disorders.[4] Cyclophosphamide is a
prodrug that requires metabolic activation in the liver to form its active, cytotoxic metabolites,
phosphoramide mustard and acrolein.[1] These metabolites interfere with DNA replication by
forming crosslinks, leading to cell death.[1]

Due to its cytotoxic, carcinogenic, teratogenic, and genotoxic properties, stringent safety
protocols and disposal procedures are mandatory when handling this compound in a research
or clinical setting.[4][5] This document provides detailed guidelines for researchers, scientists,
and drug development professionals on the safe handling, spill management, and disposal of
cyclophosphamide to minimize occupational exposure and environmental contamination. The
primary routes of occupational exposure include dermal absorption, inhalation of aerosols or
dust particles, and accidental injection.[2][4]

Hazard Identification and Quantitative Data
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Cyclophosphamide is classified as a hazardous drug and is known to be a human carcinogen.
[2] It may cause genetic defects, damage fertility, and harm an unborn child.[4][5] There are no
universally established safe levels of exposure to cytotoxic drugs.[4][6] Pregnant or
breastfeeding women should not handle cyclophosphamide.[1][4]

Table 1: Quantitative Safety and Hazard Data for Cyclophosphamide

Parameter Value Reference
CAS Number 50-18-0 [4]
Molecular Formula C7H15CI2N202P [2]

Physical Form Fine white crystalline powder [2][3]1[4]

H301 (Toxic if swallowed),
H340 (May cause genetic
GHS Hazard Statements defects), H350 (May cause [51[7]
cancer), H360 (May damage
fertility or the unborn child)

Oral LDso (Rat) 180 mg/kg [8]

Proposed OEL (TWA) 0.01 mg/m3 [8]

1 pg of cyclophosphamide in a
Proposed BEI Hd .y PRosP [8]
24-hr urine sample

Note: While some jurisdictions have proposed Occupational Exposure Limits (OEL) and
Biological Exposure Indices (BEI), many international and national agencies have not
established formal limits.[2][8] All handling should proceed with the goal of minimizing any
potential exposure.

Bioactivation Pathway of Cyclophosphamide

The following diagram illustrates the metabolic activation of cyclophosphamide into its active
cytotoxic compounds.
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Diagram 1: Metabolic activation of Cyclophosphamide.

Engineering Controls and Personal Protective
Equipment (PPE)

A combination of engineering controls and robust PPE is required to minimize exposure.
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4.1 Engineering Controls

Primary Containment: All procedures involving cyclophosphamide powder or solutions,
including weighing, reconstitution, and dose preparation, must be performed within a certified
Class Il, Type B Biological Safety Cabinet (BSC) or a chemical fume hood to protect against
aerosols and dust.[4]

Ventilation: The work area must be well-ventilated. Recirculation of air is not permitted.[5]

Designated Area: A specific area within the lab should be designated for handling
cyclophosphamide.[4] This area should be clearly marked with warning signs.[9]

4.2 Personal Protective Equipment (PPE) The following PPE is mandatory when handling

cyclophosphamide:

Gloves: Two pairs of chemotherapy-rated nitrile gloves should be worn ("double-gloving™).[4]

[6]

Gown: A disposable, solid-front, back-closure gown made of a low-permeability fabric.[4]
Cuffs should be tucked under the outer glove.

Eye/Face Protection: ANSI-rated safety goggles and a full-face shield must be used,
especially when there is a risk of splashes or aerosol generation.[4]

Respiratory Protection: For procedures outside of a BSC or fume hood (e.g., major spill
cleanup), a NIOSH-approved respirator (e.g., N95 or PAPR) is required.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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